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Compound of Interest

Compound Name: NJH-2-057

Cat. No.: B15389902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NJH-2-057 is a novel Deubiquitinase-Targeting Chimera (DUBTAC) designed for the targeted

protein stabilization of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR).

Specifically, it is engineered to rescue the misfolded and rapidly degraded ΔF508-CFTR

mutant, the most common mutation causing cystic fibrosis. NJH-2-057 is a bifunctional

molecule that links the CFTR corrector lumacaftor to EN523, a recruiter of the deubiquitinase

OTUB1.[1] By bringing OTUB1 into proximity with the ubiquitinated ΔF508-CFTR, NJH-2-057
facilitates the removal of ubiquitin chains, thereby preventing the protein's degradation by the

proteasome and promoting its stabilization and trafficking to the cell membrane. These

application notes provide detailed protocols for the preparation and solubilization of NJH-2-057
in Dimethyl Sulfoxide (DMSO) for in vitro studies.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation of NJH-2-057
solutions in DMSO.
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Parameter Value Reference

Molecular Weight 810.84 g/mol MedchemExpress

Solubility in DMSO 100 mg/mL MedchemExpress

Molar Solubility in DMSO 123.33 mM MedchemExpress

Recommended Stock

Concentration
10 mM MedchemExpress

Typical Working Concentration 10 µM ResearchGate

Storage of Stock Solution
-20°C for 1 month; -80°C for 6

months
MedchemExpress

Experimental Protocols
Preparation of a 10 mM NJH-2-057 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of NJH-2-057 from a solid

powder using DMSO as the solvent.

Materials:

NJH-2-057 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Water bath or heat block capable of reaching 60°C

Ultrasonic bath
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Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination, especially for cell-based assays.

Weighing the Compound: Accurately weigh the desired amount of NJH-2-057 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 8.11 mg of NJH-2-057
(Molecular Weight: 810.84 g/mol ).

Adding Solvent: Add the calculated volume of fresh, anhydrous DMSO to the vial containing

the NJH-2-057 powder. It is crucial to use newly opened DMSO as it is hygroscopic, and

absorbed water can affect the solubility of the compound.

Dissolution: To aid in dissolution, perform the following steps:

Vortexing: Vortex the solution vigorously for 1-2 minutes.

Warming: Gently warm the solution to 60°C using a water bath or heat block. Intermittently

vortex the solution during warming.

Ultrasonication: Place the vial in an ultrasonic bath for 5-10 minutes to ensure complete

dissolution.

Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and

the solution is clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound. Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).

Preparation of a 10 µM Working Solution
This protocol describes the dilution of the 10 mM stock solution to a final working concentration

of 10 µM in cell culture medium.

Materials:
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10 mM NJH-2-057 stock solution in DMSO

Appropriate cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM NJH-2-057 stock solution at

room temperature.

Serial Dilution (Recommended): To ensure accuracy, it is recommended to perform a serial

dilution. For example, first, prepare an intermediate dilution of 1 mM by adding 10 µL of the

10 mM stock to 90 µL of cell culture medium.

Final Dilution: Add 1 µL of the 1 mM intermediate dilution to 99 µL of cell culture medium to

achieve the final 10 µM working concentration. The final concentration of DMSO in the

working solution should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Mixing: Gently mix the working solution by pipetting up and down.

Application: The 10 µM working solution is now ready to be added to your cell-based assay.

Visualizations
Signaling Pathway of NJH-2-057 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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